Cas no 21453-50-9 (3,4-Dimethyl-2-hydroxyphenylacetic acid)
3,4-Dimethyl-2-hydroxyphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dimethyl-2-hydroxyphenylacetic acid
-
- Inchi: 1S/C10H12O3/c1-6-3-4-8(5-9(11)12)10(13)7(6)2/h3-4,13H,5H2,1-2H3,(H,11,12)
- InChI Key: BTEPTQPDXMUROP-UHFFFAOYSA-N
- SMILES: OC1=C(CC(=O)O)C=CC(C)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5
3,4-Dimethyl-2-hydroxyphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010009709-250mg |
3,4-Dimethyl-2-hydroxyphenylacetic acid |
21453-50-9 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A010009709-500mg |
3,4-Dimethyl-2-hydroxyphenylacetic acid |
21453-50-9 | 97% | 500mg |
$847.60 | 2023-09-02 | |
| Alichem | A010009709-1g |
3,4-Dimethyl-2-hydroxyphenylacetic acid |
21453-50-9 | 97% | 1g |
$1534.70 | 2023-09-02 |
3,4-Dimethyl-2-hydroxyphenylacetic acid Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 3,4-Dimethyl-2-hydroxyphenylacetic acid
Recent Advances in the Study of 3,4-Dimethyl-2-hydroxyphenylacetic Acid (CAS: 21453-50-9)
3,4-Dimethyl-2-hydroxyphenylacetic acid (CAS: 21453-50-9) is a phenolic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its antioxidant, anti-inflammatory, and neuroprotective effects. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, synthesis methods, and potential clinical applications.
One of the key areas of interest in recent research is the compound's role as an antioxidant. Studies have demonstrated that 3,4-Dimethyl-2-hydroxyphenylacetic acid exhibits strong free radical scavenging activity, which may contribute to its protective effects against oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound effectively inhibits lipid peroxidation and reduces reactive oxygen species (ROS) levels in neuronal cells, suggesting its potential as a neuroprotective agent.
In addition to its antioxidant properties, recent investigations have focused on the anti-inflammatory effects of 3,4-Dimethyl-2-hydroxyphenylacetic acid. A study conducted by researchers at the University of Cambridge in 2024 demonstrated that the compound significantly suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This finding underscores its potential as a therapeutic candidate for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
The synthesis and structural optimization of 3,4-Dimethyl-2-hydroxyphenylacetic acid have also been a focal point of recent research. A 2023 paper in Organic Letters described a novel, high-yield synthetic route for the compound using green chemistry principles, which could facilitate its large-scale production for pharmaceutical applications. Furthermore, computational studies have explored the structure-activity relationship (SAR) of the compound, identifying key functional groups that enhance its bioactivity.
Looking ahead, the potential clinical applications of 3,4-Dimethyl-2-hydroxyphenylacetic acid are promising but require further validation through preclinical and clinical trials. Current research efforts are focused on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models. If successful, this compound could emerge as a valuable addition to the arsenal of therapeutic agents for oxidative stress and inflammation-related conditions.
21453-50-9 (3,4-Dimethyl-2-hydroxyphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)